Cas no 2664977-37-9 (trans-4-[[(6-Bromo-1,3-benzothiazol-2-yl)amino]methyl]cyclohexanecarboxylic acid)

• Product Name: trans-4-[[(6-Bromo-1,3-benzothiazol-2-yl)amino]methyl]cyclohexanecarboxylic acid
• CAS No: 2664977-37-9
• MF: C₁₅H₁₇BrN₂O₂S
• MW: 369.276681661606
• CID: 5832664
• PubChem ID: 146035791
• Update Time: 2026-03-11

trans-4-[[(6-Bromo-1,3-benzothiazol-2-yl)amino]methyl]cyclohexanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• trans-4-[[(6-Bromo-1,3-benzothiazol-2-yl)amino]methyl]cyclohexanecarboxylic acid
• PS-15943
• MFCD32689911
• D78944
• 2664977-37-9
• trans-4-[[(6-bromo-1,3-benzothiazol-2-yl)amino]methyl]cyclohexanecarboxylicacid

• Inchi： 1S/C15H17BrN2O2S/c16-11-5-6-12-13(7-11)21-15(18-12)17-8-9-1-3-10(4-2-9)14(19)20/h5-7,9-10H,1-4,8H2,(H,17,18)(H,19,20)/t9-,10-
• InChI Key： WMTHWGNMWPVKPT-MGCOHNPYSA-N
• SMILES： [C@@H]1(C(O)=O)CC[C@@H](CNC2=NC3=CC=C(Br)C=C3S2)CC1

Computed Properties

• Exact Mass: 368.01941g/mol
• Monoisotopic Mass: 368.01941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 90.5Ų

Experimental Properties

• Density: 1.560±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 523.8±46.0 °C(Predicted)
• pka: 4.83±0.10(Predicted)

Additional information on trans-4-[[(6-Bromo-1,3-benzothiazol-2-yl)amino]methyl]cyclohexanecarboxylic acid

Introduction to trans-4-[[(6-Bromo-1,3-benzothiazol-2-yl)amino]methyl]cyclohexanecarboxylic acid (CAS No. 2664977-37-9)

Trans-4-[[(6-Bromo-1,3-benzothiazol-2-yl)amino]methyl]cyclohexanecarboxylic acid (CAS No. 2664977-37-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of benzothiazole derivatives and exhibits a unique structural configuration that makes it a promising candidate for various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, biological activities, and potential applications of this compound, drawing on the latest research findings to provide a detailed and up-to-date overview.

Chemical Structure and Properties

The molecular formula of trans-4-[[(6-Bromo-1,3-benzothiazol-2-yl)amino]methyl]cyclohexanecarboxylic acid is C₁₅H₁₅BrN₂O₂S, with a molecular weight of approximately 358.25 g/mol. The compound features a cyclohexane ring attached to a benzothiazole moiety via an amino methyl linker. The presence of the bromine atom and the carboxylic acid group imparts unique chemical properties to this molecule, making it highly versatile in terms of its reactivity and functionalization potential.

The trans configuration of the cyclohexane ring is crucial for the compound's biological activity. The spatial arrangement of the substituents around the ring influences its interactions with biological targets, such as enzymes and receptors. This structural feature has been shown to enhance the compound's selectivity and potency in various assays.

Synthesis and Preparation

The synthesis of trans-4-[[(6-Bromo-1,3-benzothiazol-2-yl)amino]methyl]cyclohexanecarboxylic acid typically involves multi-step procedures that ensure high purity and yield. One common synthetic route starts with the reaction of 6-bromo-benzothiazole with an appropriate amine to form the intermediate amine derivative. This intermediate is then coupled with a cyclohexanecarboxylic acid derivative using standard coupling reactions, such as those mediated by carbodiimides or other coupling agents.

The final step often involves purification techniques such as column chromatography or recrystallization to obtain the pure compound. The synthetic process can be optimized to improve yield and reduce impurities, making it suitable for large-scale production in pharmaceutical settings.

Biological Activities and Mechanisms of Action

Trans-4-[[(6-Bromo-1,3-benzothiazol-2-yl)amino]methyl]cyclohexanecarboxylic acid has been extensively studied for its biological activities, particularly in the context of its potential as a therapeutic agent. Recent research has highlighted its anti-inflammatory, anti-cancer, and neuroprotective properties.

Anti-inflammatory Activity: Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in both in vitro and in vivo models. The mechanism underlying this activity involves the modulation of signaling pathways such as NF-kB and MAPK, which are key regulators of inflammation.

Anti-cancer Activity: In cancer research, trans-4-[[(6-Bromo-1,3-benzothiazol-2-yl)amino]methyl]cyclohexanecarboxylic acid has demonstrated significant cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The compound appears to induce apoptosis through mechanisms involving mitochondrial dysfunction and DNA damage.

Neuroprotective Activity: Preliminary studies suggest that this compound may have neuroprotective effects by reducing oxidative stress and preventing neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease. The exact mechanisms are still under investigation but are thought to involve antioxidant properties and modulation of intracellular signaling pathways.

Clinical Applications and Future Prospects

The diverse biological activities of trans-4-[[(6-Bromo-1,3-benzothiazol-2-yl)amino]methyl]cyclohexanecarboxylic acid make it a promising candidate for further clinical development. Several preclinical studies have provided encouraging results, paving the way for potential therapeutic applications in inflammatory diseases, cancer, and neurodegenerative disorders.

Inflammatory diseases: Given its potent anti-inflammatory effects, this compound could be developed into a new class of anti-inflammatory drugs that offer improved efficacy with fewer side effects compared to existing treatments.

Cancer: The cytotoxic activity against various cancer cell lines suggests that this compound could be used as a novel chemotherapeutic agent or in combination with other anticancer drugs to enhance treatment outcomes.

Neurodegenerative diseases: The neuroprotective properties make it a potential candidate for treating conditions such as Alzheimer's disease, where oxidative stress plays a significant role in disease progression.

Safety Profile and Toxicology

The safety profile of trans-4-[[(6-Bromo-1,3-benzothiazol-2-yl)amino]methyl]cyclohexanecarboxylic acid is an important consideration for its clinical development. Preclinical toxicology studies have shown that this compound exhibits low toxicity at therapeutic concentrations. However, further investigations are needed to fully understand its safety profile in humans.

Clinical trials will be essential to evaluate the safety and efficacy of this compound in human subjects. These trials will also help identify any potential side effects or interactions with other medications that may need to be considered during treatment.

Conclusion

Trans-4-[[(6-Bromo-1,3-benzothiazol-2-yl)amino]methyl]cyclohexanecarboxylic acid (CAS No. 2664977-37-9) is a promising compound with diverse biological activities that make it an attractive candidate for drug development. Its unique chemical structure confers specific properties that enhance its therapeutic potential in areas such as inflammation, cancer, and neurodegenerative diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications. As more data becomes available from preclinical studies and clinical trials, this compound may emerge as a valuable addition to the pharmacological arsenal for treating various medical conditions.